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Compound of Interest

Compound Name:
(4-Chloro-2-

propoxyphenyl)methanol

CAS No.: 1613412-81-9

Cat. No.: B1472159

Get Quote

Executive Summary
(4-Chloro-2-propoxyphenyl)methanol (CAS 944441-69-4) is a critical intermediate in the

synthesis of histone demethylase inhibitors and PDE5 inhibitors. Precise structural

characterization of this molecule is essential during drug development to distinguish it from

potential process impurities, particularly its de-alkylated or methylated analogs.

This guide provides an in-depth technical comparison of the mass spectrometric behavior of (4-
Chloro-2-propoxyphenyl)methanol against its structural analog, (4-Chloro-2-

methoxyphenyl)methanol, and compares its detection "performance" across Electron Ionization

(EI) and Electrospray Ionization (ESI) platforms.

Key Insight: The presence of the n-propoxy chain introduces a diagnostic McLafferty-like

rearrangement (alkene elimination) pathway absent in methyl analogs, serving as a definitive

spectral fingerprint for quality control.
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Technical Profile & Core Fragmentation Mechanisms
The Molecule[1]

Formula: C₁₀H₁₃ClO₂[1]

Exact Mass: 200.0604 Da (

Cl)

Structure: A benzyl alcohol core substituted with a chlorine at the para position and a

propoxy ether at the ortho position.

Mechanistic Pathways (EI-MS)
Under hard ionization (70 eV), the molecule undergoes three competing fragmentation

pathways. Understanding these provides the "causality" required for confident identification.

Benzylic Cleavage (Loss of OH/H₂O): Typical of benzyl alcohols, the molecular ion loses a

hydroxyl radical (

OH) or water to form a resonance-stabilized chlorotropylium-type ion.

Signal: m/z 183 [M-OH]

or m/z 182 [M-H₂O]

Ether De-alkylation (The Diagnostic Pathway): Unlike methoxy analogs, the propoxy group

possesses

-hydrogens. This allows for a six-membered transition state rearrangement (McLafferty-like),
resulting in the elimination of neutral propene (C

H

, 42 Da).

Signal: m/z 158 [M-42]

(Radical cation of 4-chloro-2-hydroxybenzyl alcohol).
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-Cleavage: Loss of the hydroxymethyl group (-CH

OH).

Signal: m/z 169 [M-31]

Comparative Analysis: Product vs. Alternatives
Scenario A: Structural Analog Differentiation
Challenge: Distinguishing the target product from (4-Chloro-2-methoxyphenyl)methanol (a

common starting material or impurity).

Feature
(4-Chloro-2-

propoxyphenyl)meth

anol (Target)

(4-Chloro-2-

methoxyphenyl)meth

anol (Alternative)

Scientific

Implications

Molecular Ion (M

)

m/z 200 / 202 (3:1

ratio)

m/z 172 / 174 (3:1

ratio)

Primary MW

confirmation.

Diagnostic Elimination

Loss of 42 Da

(Propene)

m/z 158

Loss of 15 Da

(Methyl)

m/z 157

CRITICAL: The m/z

158 peak is unique to

the propoxy derivative

due to the alkene loss

mechanism. The

methoxy analog

cannot lose an alkene.

Base Peak (Typical) m/z 158 or 182 m/z 172 or 155

The propoxy group is

more labile, leading to

higher fragmentation

efficiency.

Isotopic Pattern
Distinct Cl cluster (M,

M+2)

Distinct Cl cluster (M,

M+2)

Both confirm chlorine

presence, but do not

distinguish the alkyl

chain.

Scenario B: Ionization Technique Performance
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Challenge: Choosing the right workflow for sensitivity vs. structural information.

Metric
Electron Ionization

(EI)

Electrospray

Ionization (ESI)
Verdict

Fragmentation Depth

High. Extensive

fragmentation allows

for "fingerprinting" and

identification of the

propoxy chain via the

m/z 158 ion.

Low. Soft ionization

typically yields [M+H]

or [M+Na]

with minimal

fragments.

Use EI for structural

elucidation and

impurity identification.

Sensitivity

Moderate. Good for

general purity profiling

(GC-MS).

High. Excellent for

trace quantification in

biological matrices

(LC-MS).

Use ESI for PK/PD

studies where the

structure is already

known.

Adduct Formation Rare.

Common ([M+Na]

, [M+NH

]

). Can complicate

spectra if buffers

aren't controlled.

EI is more robust for

library matching.

Visualizing the Diagnostic Pathway
The following diagram illustrates the specific rearrangement that distinguishes the propoxy

derivative from its methyl analog. This self-validating mechanism relies on the presence of the

propyl chain's

-hydrogen.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1472159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(4-Chloro-2-propoxyphenyl)methanol
[M]+• m/z 200

6-Membered Transition State
(Gamma-H Transfer)

Rearrangement

Ion:
Chlorotropylium Derivative

[M-H2O]+• m/z 182

Dehydration
(-18 Da)

Neutral Loss:
Propene (C3H6)

42 Da
Neutral

Radical Cation:
(4-Chloro-2-hydroxyphenyl)methanol

[M-42]+• m/z 158

Elimination

Click to download full resolution via product page

Caption: Figure 1. Diagnostic fragmentation pathway of (4-Chloro-2-
propoxyphenyl)methanol. The specific loss of propene (42 Da) via a McLafferty-like

rearrangement confirms the presence of the propoxy chain.

Experimental Protocol: GC-MS Identification
To replicate the fragmentation data described above, use the following standardized protocol.

This workflow is designed to maximize the detection of the diagnostic m/z 158 ion.

Sample Preparation
Solvent: Dissolve 1 mg of (4-Chloro-2-propoxyphenyl)methanol in 1 mL of HPLC-grade

Methanol or Ethyl Acetate.

Derivatization (Optional but Recommended): To improve peak shape, add 50 µL of BSTFA +

1% TMCS. Incubate at 60°C for 30 minutes. Note: This will shift the molecular ion by +72 Da

(TMS group) but the propene loss mechanism remains valid.

Instrument Parameters (Agilent 7890/5977 or equivalent)
Inlet: Splitless mode, 250°C.

Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1472159/docs?utm_src=pdf-body-img#publish-comparison-guide-mass-spectrometry-fragmentation-of-4-chloro-2-propoxyphenyl-methanol
https://www.benchchem.com/product/b1472159/docs?utm_src=pdf-body#publish-comparison-guide-mass-spectrometry-fragmentation-of-4-chloro-2-propoxyphenyl-methanol
https://www.benchchem.com/product/b1472159/docs?utm_src=pdf-body#publish-comparison-guide-mass-spectrometry-fragmentation-of-4-chloro-2-propoxyphenyl-methanol
https://www.benchchem.com/product/b1472159/docs?utm_src=pdf-body#publish-comparison-guide-mass-spectrometry-fragmentation-of-4-chloro-2-propoxyphenyl-methanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1472159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carrier Gas: Helium at 1.0 mL/min (constant flow).

Oven Program:

Start: 60°C (hold 1 min).

Ramp: 20°C/min to 280°C.

Hold: 5 min.

Ion Source: Electron Ionization (EI), 70 eV, 230°C.

Scan Range: m/z 40 – 400.

Data Interpretation Checklist
Check M+: Look for m/z 200 (small) and 202 (33% intensity of 200).

Verify Dehydration: Confirm peak at m/z 182.

Confirm Propoxy Chain:Crucial Step. Identify the peak at m/z 158. If this peak is absent and

replaced by m/z 157 (M-15), the sample is likely the methoxy analog.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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